Cas no 13730-09-1 (2,5-Dimethylbenzonitrile)
2,5-Dimethylbenzonitrile structure
Product Name:2,5-Dimethylbenzonitrile
CAS No:13730-09-1
MF:C9H9N
MW:131.174462080002
MDL:MFCD00001793
CID:158286
PubChem ID:83688
Update Time:2025-08-05
2,5-Dimethylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Dimethylbenzonitrile
- Benzonitrile,2,5-dimethyl-
- 2,5-dimethylbenzonitril
- 2,5-dimethyl-benzonitril
- Benzonitrile, 2,5-dimethyl-
- 2,5-Dimethylbenzonitrile ,98%
- AS-75557
- FT-0636946
- J-006995
- Q27268825
- InChI=1/C9H9N/c1-7-3-4-8(2)9(5-7)6-10/h3-5H,1-2H
- CS-0153348
- EINECS 237-297-3
- DTXSID80160131
- D97306
- 2,5-Dimethyl-Benzonitrile
- 2,5-Dimethylbenzonitril [German]
- MFCD00001793
- NS00024453
- SCHEMBL101714
- A18179
- AKOS010816596
- UNII-7TH0CCO586
- 7TH0CCO586
- 13730-09-1
- DTXCID8082622
- DB-020125
-
- MDL： MFCD00001793
- Inchi： 1S/C9H9N/c1-7-3-4-8(2)9(5-7)6-10/h3-5H,1-2H3
- InChI Key： OZOQTENKIVKILK-UHFFFAOYSA-N
- SMILES： N#CC1C=C(C)C=CC=1C
Computed Properties
- Exact Mass: 131.07300
- Monoisotopic Mass: 131.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
- Topological Polar Surface Area: 23.8A^2
Experimental Properties
- Density: 0.99
- Melting Point: 13 °C
- Boiling Point: 226.1°Cat760mmHg
- Flash Point: 95.7°C
- Refractive Index: 1.525
- PSA: 23.79000
- LogP: 2.17508
2,5-Dimethylbenzonitrile Security Information
- Hazardous Material transportation number：UN 3276
- Hazard Category Code： 20/21/22
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- HazardClass：IRRITANT-HARMFUL
2,5-Dimethylbenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,5-Dimethylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 004063-1g |
2,5-Dimethylbenzonitrile |
13730-09-1 | 97% | 1g |
324CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 004063-5g |
2,5-Dimethylbenzonitrile |
13730-09-1 | 97% | 5g |
990CNY | 2021-05-08 | |
| Fluorochem | 018611-5g |
2,5-Dimethylbenzonitrile |
13730-09-1 | 97% | 5g |
￡90.00 | 2022-03-01 | |
| Fluorochem | 018611-25g |
2,5-Dimethylbenzonitrile |
13730-09-1 | 97% | 25g |
￡355.00 | 2022-03-01 | |
| Alichem | A010003580-250mg |
2,5-Dimethylbenzonitrile |
13730-09-1 | 97% | 250mg |
484.80 USD | 2021-07-06 | |
| Alichem | A010003580-500mg |
2,5-Dimethylbenzonitrile |
13730-09-1 | 97% | 500mg |
798.70 USD | 2021-07-06 | |
| Alichem | A010003580-1g |
2,5-Dimethylbenzonitrile |
13730-09-1 | 97% | 1g |
1,519.80 USD | 2021-07-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 004063-1g |
2,5-Dimethylbenzonitrile |
13730-09-1 | 97% | 1g |
324.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 004063-5g |
2,5-Dimethylbenzonitrile |
13730-09-1 | 97% | 5g |
990.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SA553-200mg |
2,5-Dimethylbenzonitrile |
13730-09-1 | 97% | 200mg |
86.0CNY | 2021-07-13 |
2,5-Dimethylbenzonitrile Related Literature
-
1. Sigmatropic rearrangement of adducts from ipso-nitration: formation of adducts containing a secondary nitro-groupGirish S. Bapat,Alfred Fischer,George N. Henderson,Sumit Raymahasay J. Chem. Soc. Chem. Commun. 1983 119
-
Xinhua Peng,Naoyuki Fukui,Masayuki Mizuta,Hitomi Suzuki Org. Biomol. Chem. 2003 1 2326
-
G. Baddeley J. Chem. Soc. 1944 232
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